Cas no 102-61-4 (Pinosylvin)

Pinosylvin Properties

Names and Identifiers

• 1,3-Benzenediol,5-(2-phenylethenyl)-
• pinosylvin
• C01745
• trans-pinosylvin
• Spectrum_000651
• 5-(2-phenylethenyl)benzene-1,3-diol
• 5-(2-phenylethenyl)-1,3-benzenediol
• KBio3_001253
• DivK1c_006171
• AKOS030228172
• KBioGR_002207
• Spectrum3_000197
• Spectrum2_000193
• Spectrum4_001514
• UNII-75IT683K8W
• KBio1_001115
• SPBio_000145
• KBio2_001131
• FT-0655329
• SpecPlus_000075
• Resorcinol, 5-styryl-
• KBio2_003699
• 75IT683K8W
• 5-Styrylresorcinol
• KBioSS_001131
• YCVPRTHEGLPYPB-UHFFFAOYSA-N
• 3,5-Dihydroxystilbene
• KBio2_006267
• +Expand

• InChIKey： YCVPRTHEGLPYPB-VOTSOKGWSA-N
• Inchi： InChI=1S/C14H12O2/c15-13-8-12(9-14(16)10-13)7-6-11-4-2-1-3-5-11/h1-10,15-16H/b7-6+
• SMILES： OC1C=C(C=C(C=1)/C=C/C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 212.08373g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.08373g/mol
• Heavy Atom Count: 16
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų
• Molecular Weight: 212.24g/mol

Experimental Properties

• Boiling Point: 412.5°Cat760mmHg
• Flash Point: 200°C
• Density: 1.203